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Compound of Interest

Compound Name: 2-Methoxycyclohexan-1-ol

CAS No.: 7429-41-6

Cat. No.: B6278834

Get Quote

Foreword: Unveiling the Potential of a Versatile
Chiral Building Block
In the pursuit of novel molecular architectures and efficient synthetic routes, the selection of

appropriate reagents and intermediates is paramount. 2-Methoxycyclohexan-1-ol, a
substituted cyclohexanol derivative, has emerged as a compound of significant interest. While

its application as a solvent in organic reactions is not yet widely documented, its utility as a

chiral building block and synthetic intermediate is well-established.[1] This guide provides a

comprehensive overview of 2-Methoxycyclohexan-1-ol, detailing its physicochemical

properties, synthesis, and established applications in organic synthesis. Furthermore, we will

explore its potential as a specialized solvent, drawing parallels with related methoxy alcohols to

provide a forward-looking perspective for researchers in chemical synthesis and drug

development.
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A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective application. 2-Methoxycyclohexan-1-ol is a chiral molecule, existing as a mixture

of diastereomers (cis and trans) and enantiomers (R and S configurations), each with distinct

three-dimensional structures and properties.[1] The presence of both a hydroxyl and a methoxy

group on a cyclohexane ring imparts a unique combination of polarity, hydrogen bonding

capability, and steric hindrance.

Table 1: Key Physicochemical Data of 2-Methoxycyclohexan-1-ol

Property Value Source(s)

IUPAC Name 2-methoxycyclohexan-1-ol [2]

CAS Number
2979-24-0 (mixture of

diastereomers)
[2]

Molecular Formula C₇H₁₄O₂ [2]

Molecular Weight 130.18 g/mol [2][3][4]

Boiling Point

Not explicitly stated for the

mixture, related compounds

like 2-methylcyclohexanol boil

at 171-173 °C.

[5]

Density

Not explicitly stated for the

mixture, related compounds

like 2-methylcyclohexanone

have a density of 1.064 g/mL

at 25 °C.

[6]

Hydrogen Bond Donor Count 1 [2][3][4]

Hydrogen Bond Acceptor

Count
2 [2][3][4]

Rotatable Bond Count 1 [2][3][4]

Stereoisomers
4 possible stereoisomers (2

chiral centers)
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Note: Some physical properties like boiling point and density are not readily available for all

stereoisomers and are compared to similar structures.

The interplay of the hydroxyl and methoxy groups influences its solubility. The hydroxyl group

allows for hydrogen bonding, suggesting moderate solubility in polar solvents, while the

cyclohexane backbone and methoxy group contribute to its solubility in organic solvents.[7]

Synthesis of 2-Methoxycyclohexan-1-ol: A
Methodological Overview
The synthesis of 2-Methoxycyclohexan-1-ol can be achieved through several routes, with the

choice of method often depending on the desired stereochemical outcome. A common and

illustrative method is the ring-opening of cyclohexene oxide with methanol. This reaction can be

catalyzed by either acid or base, and the stereoselectivity can be controlled through the use of

chiral catalysts.

Protocol: Asymmetric Ring Opening of Cyclohexene
Oxide
This protocol describes the enantioselective synthesis of a specific stereoisomer of 2-
Methoxycyclohexan-1-ol, a valuable chiral intermediate.

Objective: To synthesize an enantiomerically enriched 2-Methoxycyclohexan-1-ol via the

asymmetric ring opening of meso-cyclohexene oxide.

Materials:

meso-Cyclohexene oxide

Methanol (anhydrous)

Chiral Salen-type catalyst (e.g., a titanium-based chiral catalyst)[8]

Anhydrous solvent (e.g., dichloromethane)

Quenching agent (e.g., saturated aqueous ammonium chloride)
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Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve the chiral Salen-type catalyst in the anhydrous solvent.

Add meso-cyclohexene oxide to the solution.

Cool the reaction mixture to the optimal temperature for the catalyst (typically between 0 °C

and room temperature).

Slowly add anhydrous methanol to the reaction mixture.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, quench the reaction by adding the saturated aqueous ammonium chloride

solution.

Separate the organic layer and extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the solvent in vacuo.

Purify the crude product by flash column chromatography on silica gel to isolate the desired

stereoisomer of 2-Methoxycyclohexan-1-ol.

Characterize the product using NMR spectroscopy and determine the enantiomeric excess

using chiral HPLC or GC.

Causality Behind Experimental Choices:

Inert Atmosphere: Prevents moisture from interfering with the catalyst and reagents.

Anhydrous Solvents: Water can compete with methanol as a nucleophile, leading to the

formation of diol byproducts.
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Chiral Catalyst: The use of a chiral catalyst is crucial for achieving high enantioselectivity by

creating a chiral environment that favors the formation of one enantiomer over the other.[8]

Controlled Temperature: The reaction temperature is a critical parameter that influences both

the reaction rate and the stereoselectivity.[8]

Application as a Chiral Building Block in Organic
Synthesis
The primary and most significant application of 2-Methoxycyclohexan-1-ol, particularly its

enantiomerically pure forms, is as a chiral building block in the synthesis of complex organic

molecules, including active pharmaceutical ingredients.[1] The defined stereochemistry at two

adjacent centers provides a powerful tool for transferring chirality to new molecules.

Workflow: Utilization of 2-Methoxycyclohexan-1-ol in Synthesis
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Caption: Synthetic workflow using 2-Methoxycyclohexan-1-ol.

For example, the hydroxyl group can be converted into a good leaving group, allowing for

nucleophilic substitution with inversion of configuration. Alternatively, the hydroxyl group can

direct the stereochemical outcome of reactions at other positions on the ring.

Potential as a Solvent: A Theoretical Perspective
While there is a lack of direct literature on the use of 2-Methoxycyclohexan-1-ol as a solvent,

its molecular structure suggests potential applications in this area, particularly as a green or

specialized solvent. Its properties can be compared to other methoxy alcohols to extrapolate its

potential behavior.[9]
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Table 2: Comparative Properties of Methoxy Alcohols

Property
2-
Methoxycyclohexa
n-1-ol (Predicted)

2-Methoxyethanol
1-Methoxy-2-
propanol

Structure
Cyclic, secondary

alcohol

Linear, primary

alcohol

Branched, secondary

alcohol

Boiling Point

Higher (due to higher

MW and cyclic

structure)

124 °C 120 °C

Polarity Moderately polar Polar Moderately polar

Hydrogen Bonding Donor and acceptor Donor and acceptor Donor and acceptor

Potential Applications

High-temperature

reactions, phase-

transfer catalysis

General purpose polar

solvent
Coatings, cleaners

Causality and Potential Advantages:

High Boiling Point: The predicted higher boiling point would make it suitable for reactions

requiring elevated temperatures.

Amphiphilic Nature: The combination of a polar hydroxyl group and a more non-polar

methoxy-cyclohexane structure could enable it to dissolve a range of substrates, potentially

acting as a phase-transfer solvent.

Chiral Solvent: In its enantiomerically pure form, it could be explored as a chiral solvent to

induce stereoselectivity in asymmetric reactions.

Considerations and Future Research: The practical application of 2-Methoxycyclohexan-1-ol
as a solvent would require thorough investigation into its solvency power for various classes of

reagents, its stability under different reaction conditions, and its environmental and safety

profile. Its potential as a bio-based solvent, if derived from renewable resources, could also be

a significant advantage.[10]
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Safety and Handling
2-Methoxycyclohexan-1-ol is classified as an irritant.[2][3] It is important to handle this

chemical with appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements:

H315: Causes skin irritation[2][3][4]

H319: Causes serious eye irritation[2][3][4]

H335: May cause respiratory irritation[2][3]

Conclusion and Future Outlook
2-Methoxycyclohexan-1-ol is a valuable and versatile molecule in the field of organic

synthesis. Its primary role as a chiral building block is well-established, providing a reliable

source of stereochemistry for the synthesis of complex targets. While its application as a

solvent is currently underexplored, its structural features suggest intriguing possibilities for its

use in specialized applications, including high-temperature and asymmetric reactions. Further

research into its solvent properties is warranted and could open new avenues for its use in

green and sustainable chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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